Cas no 1443354-22-0 (Ethyl 2-((2,4-dimethylphenyl)thio)-2-oxoacetate)

• Product Name: Ethyl 2-((2,4-dimethylphenyl)thio)-2-oxoacetate
• CAS No: 1443354-22-0
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 5707632
• PubChem ID: 91656583
• Update Time: 2023-10-31

Ethyl 2-((2,4-dimethylphenyl)thio)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl2-((2,4-dimethylphenyl)thio)-2-oxoacetate
• Ethyl 2-(2,4-dimethylphenyl)sulfanyl-2-oxo-acetate
• 1443354-22-0
• Ethyl 2-((2,4-dimethylphenyl)thio)-2-oxoacetate
• Acetic acid, 2-[(2,4-dimethylphenyl)thio]-2-oxo-, ethyl ester

• MDL： MFCD15145749
• Inchi： 1S/C12H14O3S/c1-4-15-11(13)12(14)16-10-6-5-8(2)7-9(10)3/h5-7H,4H2,1-3H3
• InChI Key： OZJFANRODWVQIK-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OCC)=O)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 238.06636548g/mol
• Monoisotopic Mass: 238.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.7Ų